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Compound of Interest

Compound Name: UCB-11056

Cat. No.: B1682056 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of UCB-11056.

This document provides crucial safety and logistical information for the handling of UCB-11056,

a modulator of cyclic AMP generation with potential nootropic properties.[1] Given its

classification as a research chemical for laboratory use only, adherence to stringent safety

protocols is paramount to ensure the well-being of personnel and the integrity of experimental

outcomes.

Compound Identification and Hazard Assessment
While UCB-11056 may be shipped as a non-hazardous chemical, its biological activity

necessitates careful handling.[1] As a modulator of cyclic AMP, it is designed to have

physiological effects, and therefore, exposure should be minimized. The following table

summarizes key identification information for UCB-11056.
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Identifier Value

IUPAC Name
2-((4-(4-Morpholinyl)-6-propyl-1,3,5-triazin-2-

yl)amino)-ethanol[1]

CAS Number 127390-77-6[1]

Molecular Formula C12H21N5O2[1]

Molecular Weight 267.33 g/mol [1]

Appearance Solid powder[1]

Known Activity Modulator of cyclic AMP generation[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling UCB-11056.

Protection Type Specific Equipment Purpose

Hand Protection Nitrile gloves To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or airborne particles.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood.

To prevent inhalation of the

powder form.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling UCB-11056 will minimize risks. The following experimental

workflow provides a logical sequence for safe laboratory operations.
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Caption: Experimental Workflow for Handling UCB-11056.
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Disposal Plan: Waste Management
Proper disposal of UCB-11056 and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Type Disposal Procedure

Solid UCB-11056 Waste
Collect in a labeled, sealed container for

chemical waste disposal.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated chemical waste

container.

Liquid Waste (Solutions containing UCB-11056)
Collect in a sealed, labeled container for

hazardous liquid waste disposal.

The following flowchart outlines the decision-making process for the disposal of materials

contaminated with UCB-11056.
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Caption: Disposal Pathway for UCB-11056 Contaminated Materials.

Emergency Procedures
In the event of an accidental exposure, immediate action is necessary.
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Exposure Type Immediate Action

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open.

Inhalation
Move to fresh air. If breathing is difficult, seek

medical attention.

Ingestion
Do NOT induce vomiting. Seek immediate

medical attention.

All personnel handling UCB-11056 must be familiar with the location and use of emergency

equipment, including safety showers, eyewash stations, and first aid kits. Any exposure

incidents must be reported to the laboratory supervisor immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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